![molecular formula C12H11NO2 B6413740 4-Hydroxy-2-(3-hydroxymethylphenyl)pyridine, 95% CAS No. 1261983-16-7](/img/structure/B6413740.png)
4-Hydroxy-2-(3-hydroxymethylphenyl)pyridine, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Hydroxy-2-(3-hydroxymethylphenyl)pyridine (4-OH-2HMP) is a nitrogen-containing heterocyclic compound that has been used in a variety of research applications. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers additives. 4-OH-2HMP is also known as 4-hydroxy-2-hydroxymethyl-phenylpyridine, 4-hydroxy-2-hydroxymethylphenylpyridine, and 4-hydroxy-2-hydroxymethyl-phenylpyridinium. The compound is a white solid that is soluble in water and has a molecular weight of 195.22 g/mol.
Scientific Research Applications
4-OH-2HMP has a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and polymers additives. It has also been used as an intermediate in the synthesis of a variety of compounds, such as 2-aryl-4-hydroxypyridines and 4-hydroxy-2-(3-hydroxy-methylphenyl)pyridinium salts. It has also been used as a catalyst in the synthesis of polymers and in the synthesis of polyesters.
Mechanism of Action
The mechanism of action of 4-OH-2HMP is not well understood. However, it is believed to interact with enzymes and other proteins in the body. It is thought to act as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It is also thought to be involved in the regulation of the activity of other enzymes, such as those involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-OH-2HMP are not well understood. It is thought to have a variety of effects on the body, such as the inhibition of the enzyme acetylcholinesterase, the regulation of the activity of other enzymes, and the modulation of the activity of other proteins. It is also thought to have an effect on the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
4-OH-2HMP has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is relatively stable in aqueous solution. It is also relatively non-toxic, making it safe to use in laboratory experiments. However, it is not very soluble in organic solvents, making it difficult to use in certain types of experiments.
Future Directions
There are a number of potential future directions for 4-OH-2HMP research. These include further research into the mechanism of action of the compound, the development of new synthesis methods, and the exploration of new applications. Additionally, further research into the biochemical and physiological effects of 4-OH-2HMP could lead to the development of new drugs or other compounds that could be used to treat a variety of diseases and disorders. Finally, further research into the synthesis and use of 4-OH-2HMP could lead to the development of new polymers and other materials.
Synthesis Methods
4-OH-2HMP can be synthesized in a two-step process. The first step involves the synthesis of 4-hydroxy-2-hydroxymethyl-phenylpyridinium bromide, which is done by reacting 4-hydroxy-2-hydroxymethyl-phenylpyridine with bromine in aqueous solution. The second step involves the conversion of the bromide to the desired 4-OH-2HMP by treatment with base.
properties
IUPAC Name |
2-[3-(hydroxymethyl)phenyl]-1H-pyridin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO2/c14-8-9-2-1-3-10(6-9)12-7-11(15)4-5-13-12/h1-7,14H,8H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPNYQZQDYBCMIZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=O)C=CN2)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90692458 |
Source
|
Record name | 2-[3-(Hydroxymethyl)phenyl]pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Hydroxy-2-(3-hydroxymethylphenyl)pyridine | |
CAS RN |
1261983-16-7 |
Source
|
Record name | 2-[3-(Hydroxymethyl)phenyl]pyridin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90692458 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.